Cas no 84163-80-4 ((7-chloroquinolin-8-yl)methanol)

• Product Name: (7-chloroquinolin-8-yl)methanol
• CAS No: 84163-80-4
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• CID: 4659908
• PubChem ID: 21271234
• Update Time: 2025-06-11

(7-chloroquinolin-8-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (7-chloroquinolin-8-yl)methanol
• CHEMBL4562741
• 84163-80-4
• DB-415379
• F84377
• AKOS026727513
• 7-Chloro-8-quinolinemethanol
• EN300-128014
• SCHEMBL10548249

• Inchi： 1S/C10H8ClNO/c11-9-4-3-7-2-1-5-12-10(7)8(9)6-13/h1-5,13H,6H2
• InChI Key： GAXWGAXWVVGHHI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1CO

Computed Properties

• Exact Mass: 193.0294416g/mol
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1Ų

Additional information on (7-chloroquinolin-8-yl)methanol

Introduction to (7-chloroquinolin-8-yl)methanol (CAS No. 84163-80-4)

(7-chloroquinolin-8-yl)methanol, with the CAS number 84163-80-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the quinoline derivatives, a class of molecules known for their diverse biological activities and pharmaceutical applications. The presence of a chloro substituent at the 7-position and a hydroxymethyl group at the 8-position introduces unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The quinoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. Among these derivatives, (7-chloroquinolin-8-yl)methanol has garnered attention due to its potential in modulating biological pathways relevant to human health. Recent studies have highlighted its role as a precursor in the development of novel therapeutic agents targeting complex diseases.

In the context of modern drug discovery, (7-chloroquinolin-8-yl)methanol serves as a versatile building block for constructing more complex molecules. Its structural features allow for further functionalization, enabling chemists to design compounds with tailored biological activities. For instance, the hydroxymethyl group can be oxidized to form an aldehyde or carboxylic acid, while the chloro substituent can undergo nucleophilic substitution reactions to introduce other functional groups. These reactivities make it an indispensable tool in synthetic organic chemistry.

Recent advancements in computational chemistry and molecular modeling have further elucidated the pharmacophoric features of (7-chloroquinolin-8-yl)methanol. These studies suggest that the compound can interact with specific targets in biological systems, making it a promising candidate for drug development. Specifically, its ability to bind to enzymes and receptors involved in disease pathways has been explored in several preclinical studies. The chloroquinoline moiety, in particular, has been shown to enhance binding affinity and selectivity, which are critical factors in drug design.

The synthesis of (7-chloroquinolin-8-yl)methanol involves multi-step organic transformations that highlight its synthetic utility. One common synthetic route begins with the condensation of 8-hydroxyquinoline with formaldehyde or formic acid under acidic conditions, followed by chlorination at the 7-position using appropriate chlorinating agents. This method leverages classical organic reactions and demonstrates the compound's accessibility through well-established synthetic protocols.

Another innovative approach involves the use of transition metal-catalyzed cross-coupling reactions to construct the quinoline core. Palladium and copper catalysts have been particularly effective in facilitating these transformations, enabling the introduction of various substituents with high efficiency. Such methodologies align with green chemistry principles by reducing waste and improving yields, making them attractive for industrial applications.

The biological activity of (7-chloroquinolin-8-yl)methanol has been investigated across multiple therapeutic areas. In oncology research, for example, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. Preclinical data suggest that these derivatives can induce apoptosis and disrupt tumor cell proliferation without significant toxicity to healthy cells. These findings have spurred further investigation into their potential as anticancer agents.

Infectious disease research has also benefited from the exploration of quinoline derivatives like (7-chloroquinolin-8-yl)methanol. Studies indicate that modifications to this scaffold can enhance activity against resistant strains of bacteria and viruses. The ability to fine-tune chemical properties allows for the development of agents with improved efficacy and reduced side effects compared to existing treatments.

The compound's role extends beyond its direct biological activity; it also serves as a scaffold for developing prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body, offering advantages such as improved solubility and bioavailability. By incorporating (7-chloroquinolin-8-yl)methanol into prodrug design, researchers can enhance therapeutic outcomes while minimizing formulation challenges.

Evaluation of (7-chloroquinolin-8-yl)methanol's pharmacokinetic profile is crucial for its translation from bench to bedside. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These data are essential for optimizing dosing regimens and predicting clinical efficacy. Additionally, toxicological assessments have been conducted to ensure safety margins for potential therapeutic use.

The future prospects of (7-chloroquinolin-8-yl)methanol are promising, given its versatility and potential applications across multiple therapeutic domains. Continued research efforts are expected to uncover new synthetic strategies and expand its utility in drug discovery programs. Collaborative initiatives between academia and industry will likely accelerate progress by leveraging complementary expertise and resources.